Cas no 2137503-84-3 (7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)

7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine structure
2137503-84-3 structure
Product Name:7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
CAS No:2137503-84-3
MF:C12H19NOS
MW:225.350362062454
CID:5843645
PubChem ID:165478452
Update Time:2025-07-15

7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
    • EN300-1075654
    • 2137503-84-3
    • 7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
    • Inchi: 1S/C12H19NOS/c1-4-12(2,14-3)11-10-9(5-7-13-11)6-8-15-10/h6,8,11,13H,4-5,7H2,1-3H3
    • InChI Key: RNQDPONMEWWPGU-UHFFFAOYSA-N
    • SMILES: S1C=CC2CCNC(C1=2)C(C)(CC)OC

Computed Properties

  • Exact Mass: 225.11873540g/mol
  • Monoisotopic Mass: 225.11873540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.5Ų

7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1075654-0.05g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3 95%
0.05g
$1068.0 2023-10-28
Enamine
EN300-1075654-0.1g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3 95%
0.1g
$1119.0 2023-10-28
Enamine
EN300-1075654-0.25g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3 95%
0.25g
$1170.0 2023-10-28
Enamine
EN300-1075654-0.5g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3 95%
0.5g
$1221.0 2023-10-28
Enamine
EN300-1075654-1.0g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3
1g
$1442.0 2023-06-10
Enamine
EN300-1075654-2.5g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3 95%
2.5g
$2492.0 2023-10-28
Enamine
EN300-1075654-5.0g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3
5g
$4184.0 2023-06-10
Enamine
EN300-1075654-10.0g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3
10g
$6205.0 2023-06-10
Enamine
EN300-1075654-1g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3 95%
1g
$1272.0 2023-10-28
Enamine
EN300-1075654-5g
7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
2137503-84-3 95%
5g
$3687.0 2023-10-28

Additional information on 7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

Introduction to 7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137503-84-3)

7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 2137503-84-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a 2-methoxybutan-2-yl side chain adds an additional layer of structural complexity, which can influence its pharmacokinetic properties and interactions with biological targets.

The thienopyridine core is a fused ring system consisting of a thiophene ring connected to a pyridine ring. This structural motif is known for its ability to engage with various biological receptors and enzymes, making it a valuable scaffold for drug discovery. The 7-(2-methoxybutan-2-yl) substituent not only contributes to the molecule's lipophilicity but also introduces a chiral center, which can be exploited to enhance enantioselectivity in drug design. Such features make this compound a promising candidate for further development in the quest for novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Thienopyridines have emerged as effective tools in this domain due to their ability to modulate the conformation and activity of protein targets. Specifically, 7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has been investigated for its potential role in disrupting aberrant signaling pathways associated with various diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on key enzymes involved in cancer progression and inflammatory responses.

The 2-methoxybutan-2-yl group is particularly noteworthy as it can serve as a linker to enhance solubility and bioavailability while maintaining the compound's interaction with the target site. This substitution pattern is not uncommon in modern drug design, where structural optimization is crucial for achieving desired pharmacological effects. The methoxy group also provides a site for further functionalization, allowing chemists to fine-tune the molecule's properties through derivatization strategies.

One of the most compelling aspects of 7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine is its potential application in addressing unmet medical needs. Current research indicates that this compound may possess anti-inflammatory and anti-proliferative properties, making it a candidate for treating conditions such as chronic inflammation and certain types of cancer. The ability of thienopyridines to interact with biological targets at the molecular level has opened new avenues for therapeutic intervention.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine. These technologies allow researchers to predict binding affinities and optimize molecular structures with greater precision than ever before. As a result, compounds such as this one are being rapidly translated from laboratory settings into clinical trials.

The synthesis of 7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine presents both challenges and opportunities for synthetic chemists. The complexity of the fused ring system requires careful planning to ensure high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct such molecules more efficiently than in the past. Techniques such as transition-metal-catalyzed cross-coupling reactions have proven particularly useful in building thienopyridine scaffolds.

In conclusion,7-(2-methoxybutan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137503-84-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd